Polyurethane (PU) foams are widely used in thermal management materials due to their good flexibility. However, their low thermal conductivity limits the efficiency. To address this issue, we developed a new method to produce tannic acid (TA)-modified graphene nanosheets (GTs)-encapsulated PU (PU@GT) foams using the soft template microstructure and a facile layer-by-layer (L-B-L) assembly method. The resulting PU@GT scaffolds have ordered and tightly stacked GTs layers that act as three-dimensional (3D) highly interconnected thermal networks. These networks are further infiltrated with polydimethylsiloxane (PDMS). The through-plane thermal conductivity of the polymer composite reaches 1.58 W·m−1·K−1 at a low filler loading of 7.9 wt.%, which is 1115% higher than that of the polymer matrix. Moreover, the mechanical property of the composite is ∼2 times higher than that of the polymer matrix while preserving good flexibility of the polymer matrix owing to the retention of the PU foam template and the construction of a stable 3D graphene network. This work presents a facile and scalable production approach to fabricate lightweight PU@GT/PDMS polymer composites with excellent thermal and mechanical performance, which implies a promising future in thermal management systems of electronic devices.

Sn-based materials are considered as a kind of potential anode materials for lithium-ion batteries (LIBs) owing to their high theoretical capacity. However, their use is limited by large volume expansion deriving from the lithiation/delithiation process. In this work, amorphous Sn modified nitrogen-doped porous carbon nanosheets (ASn-NPCNs) are obtained. The synergistic effect of amorphous Sn and high edge-nitrogen-doped level porous carbon nanosheets provides ASn-NPCNs with multiple advantages containing abundant defect sites, high specific surface area (214.9 m2·g−1), and rich hierarchical pores, which can promote the lithium-ion storage. Serving as the LIB anode, the as-prepared ASn-NPCNs-750 electrode exhibits an ultrahigh capacity of 1643 mAh·g−1 at 0.1 A·g−1, ultrafast rate performance of 490 mAh·g−1 at 10 A·g−1, and superior long-term cycling performance of 988 mAh·g−1 at 1 A·g−1 after 2000 cycles with a capacity retention of 98.9%. Furthermore, the in-depth electrochemical kinetic test confirms that the ultrahigh-capacity and fast-charging performance of the ASn-NPCNs-750 electrode is ascribed to the rapid capacitive mechanism. These impressive results indicate that ASn-NPCNs-750 can be a potential anode material for high-capacity and fast-charging LIBs.

As a new type of luminescent material, carbon dots (CDs) have attracted increased attention for their superior optical properties in recent years. However, solid-state fluorescent CDs, especially with red emission, are still a major challenge. Here, CDs with solid-state red emission were synthesized by co-doping of N and B using the one-step microwave method. The CD powder exhibits excitation-independent solid-state red fluorescence without any dispersion matrices, with optimum solid-state fluorescence wavelength of 623 nm. The hydrogen bonding interaction in CDs is helpful for solid-state fluorescence of CDs. The IG/ID value of CDs reaches up to 3.49, suggesting their very high graphitization degree, which is responsible for their red emission. In addition, CDs show the concentration-induced multicolor emission, which is attributed to the decreased energy gap in the high concentrated CD solution. To exploit their concentration-dependent emission, CDs with changing ratio in matrices are applied as a color-converting layer on ultraviolet chip to fabricate multicolor light-emitting diodes with light coordinates of (0.33, 0.38), (0.41, 0.48), (0.49, 0.44), and (0.67, 0.33), which belong to green, yellow, orange, and red light, respectively.

The catalytic conversion of biomass platform chemicals using abundant non-noble metal nanocatalysts is a challenging topic. Here, high-density cobalt oxide nanoparticles loaded on biomass-derived porous N-doped carbon (NC) was fabricated by a tandem hydrothermal pyrolysis and mild nitrate decomposition process, which is a green and cheap preparation method. The Co3O4 nanoparticles with the average size of 12 nm were uniformly distributed on the porous NC. The nanocomposites also possessed large surface area, high N content, good dispersibility in isopropanol, and furfural absorbability. Due to these characteristics, the novel cobalt nanocatalyst exhibited high catalytic activity for producing furfuryl alcohol, yielding 98.7% of the conversion and 97.1% of the selectivity at 160 °C for 6 h under 1 bar H2. The control experiments implied that both direct hydrogenation and transfer hydrogenation pathways co-existed in the hydrogenation reaction. The excellent catalytic activity of Co3O4@NC was attributed to the cooperative effects of porous NC and Co3O4 nanoparticles. This approach provides a new idea to design effective high-density nonnoble metal oxide nanocatalysts for hydrogenation reactions, which can make full use of sustainable natural biomass.

Despite more than a decade of study, there are still significant obstacles to overcome before graphene can be successfully produced on a large scale for commercial use. Chemical oxidation of graphite to produce graphene oxide (GO), followed by a subsequent reduction process to synthesize reduced graphene oxide (rGO), is considered the most practical method for mass production. Microorganisms, which are abundant in nature and inexpensive, are one of the potential green reductants for rGO synthesis. However, there is no recent review discussing the reported microbial reduction of GO in detail. To address this, we present a comprehensive review on the reduction of GO by a range of microorganisms and compared their efficacies and reaction conditions. Also, presented were the mechanisms by which microorganisms reduce GO. We also reviewed the recent advancements in using microbially reduced GO as the anode and cathode material in the microbial fuel cell (MFC) and algal biophotovoltaics (BPV), as well as the challenges and future directions in microbial fuel cell research.

Microorganisms coexist with human beings and have formed a complex relationship with us. However, the abnormal spread of pathogens can cause infectious diseases thus demands antibacterial agents. Currently available antimicrobials, such as silver ions, antimicrobial peptides and antibiotics, have diverse concerns in chemical stability, biocompatibility, or triggering drug resistance. The “encapsulate-and-deliver” strategy can protect antimicrobials against decomposing, so to avoid large dose release induced resistance and achieve the controlled release. Considering loading capacity, engineering feasibility, and economic viability, inorganic hollow mesoporous spheres (iHMSs) represent one kind of promising and suitable candidates for real-life antimicrobial applications. Here we reviewed the recent research progress of iHMSs-based antimicrobial delivery. We summarized the synthesis of iHMSs and the drug loading method of various antimicrobials, and discussed the future applications. To prevent and mitigate the spread of an infective disease, multilateral coordination at the national level is required. Moreover, developing effective and practicable antimicrobials is the key to enhancing our capability to eliminate pathogenic microbes. We believe that our conclusion will be beneficial for researches on the antimicrobial delivery in both lab and mass production phases.

Efficient chemical warfare agents (CWAs) detection is required to protect people from the CWAs in war and terrorism. In this work, a Pd-doped SnO2 nanoparticles-based gas sensor was developed to detect a nerve agent simulant named methyl salicylate. The sensing measurements of methyl salicylate under different Pd doping amounts found that the 0.5 at.% Pd-doped SnO2 exhibited a significant improvement in the detection of methyl salicylate at the ppb (1 ppb = 10−9) level, and the response value to 160 ppb methyl salicylate is 0.72 at 250 °C. Compared with the pure SnO2, the response value is increased by 4.5 times, which could be attributed to the influence of the noble metal Pd on the oxygen state and its catalytic effect. In addition, the 0.5 at.% Pd-doped SnO2 sensor still has an obvious response to 16 ppb methyl salicylate with a response value of 0.13, indicating the lower detection limit of the sensor.

As a kind of essential hydrated salt phase change energy storage materials, mirabilite with high energy storage density and mild phase-transition temperature has excellent application potential in the problems of solar time and space mismatch. However, there are some disadvantages such as supercooling, substantial phase stratification and leakage problem, limiting its further applications. In this work, for the preparation of shaped mirabilite phase change materials (MPCMs), graphene (GO), sodium carboxymethyl cellulose (CMC), and carbon nanofibers (CNFs) were used as starting materials to prepare lightweight CMC/rGO/CNFs carbon aerogel (CGCA) as support with stable shape, high specific surface area, and well-arranged hierarchically porous structure. The results show that CGCA has regular layered plentiful pores and stable foam structure, and the pore and sheet interspersed structure in CGCA stabilizes PCMs via capillary force and surface tension. The hydrophilic aerogels supported MPCMs decrease mirabilite leaking and reduce supercooling to around 0.7–1 °C. The latent heats of melting and crystallization of CGCA-supported mirabilite phase change materials (CGCA-PCMs) are 157.1 and 114.8 J·g−1, respectively. Furthermore, after 1500 solid—liquid cycles, there is no leakage, and the retention rate of crystallization latent heat is 45.32%, exhibiting remarkable thermal cycling stability.

Anodic aluminum oxide (AAO) with independently controlled period, porosity, and height is used as the model surface to study the single structural parameter effect on breast cancer cell behaviors, including cell polarity and cell viability. It is found that the quantity of multipolar cells and cell viability increases as the nanodent period increases from 100 to 300 nm, while the number of bipolar cells has almost no change until there is a dramatic decrease as the period increases to 300 nm. After anodizing nanodents into nanopores, the numbers of both bipolar cells and the cell viability increase significantly with the porosity increase. However, as the porosity further increases and the nanopore changes into a nanocone pillar, most of the cells become nonpolar spheres and the cell viability decreases. Increasing the height of the nanocone pillar has little effect on the cell polarity; the cell viability increases slightly with the increase of the nanocone pillar height. These results reveal the influence of individual nanostructure parameters on the cell behavior, especially the cell polarity and the cell viability, which can help to design the surface to make the cell grow as desired.

The preparation of large-scale Cu—Al—Ni shape memory alloys with excellent microstructure and texture is a significant challenge in this field. In this study, large-scale Cu—Al—Ni shape memory alloy (SMA) slabs with good surface quality and strong orientation were prepared by the horizontal continuous casting (HCC). The microstructure and mechanical properties were compared with the ordinary casting (OC) Cu—Al—Ni alloy. The results showed that the microstructure of OC Cu—Al—Ni alloy was equiaxed grains with randomly orientation, which had no obvious superelasticity. The alloys produced by HCC had herringbone grains with strong orientation near ❬100❭ and the cumulative tensile superelasticity of 4.58%. The superelasticity of the alloy produced by HCC has been improved by 4–5 times. This work has preliminarily realized the production of large-scale Cu—Al—Ni SMA slab with good superelasticity, which lays a foundation for expanding the industrial production and application of Cu-based SMAs.